Cas no 135011-47-1 (2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl-)

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl- structure
135011-47-1 structure
Product Name:2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl-
CAS No:135011-47-1
MF:C7H12N2S
MW:156.248579978943
CID:209600
PubChem ID:160014
Update Time:2025-04-19

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl-
    • 1-methyl-3-propylimidazole-2-thione
    • 1,3-Dihydro-1-methyl-3-propyl-2H-imidazole-2-thione
    • 1-methyl-3-propyl-1,3-dihydro-2H-imidazole-2-thione
    • 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-3-propyl-
    • SCHEMBL972118
    • NS00024367
    • 135011-47-1
    • 1-Me-PTI
    • DTXSID9073882
    • AKOS006277310
    • Inchi: 1S/C7H12N2S/c1-3-4-9-6-5-8(2)7(9)10/h5-6H,3-4H2,1-2H3
    • InChI Key: ZOCYDPURIYTNMU-UHFFFAOYSA-N
    • SMILES: S=C1N(C)C=CN1CCC

Computed Properties

  • Exact Mass: 156.07226
  • Monoisotopic Mass: 156.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.6Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 205°Cat760mmHg
  • Flash Point: 77.8°C
  • Refractive Index: 1.601
  • PSA: 6.48
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